Cas no 615-53-2 (N-Methyl-N-nitrosourethane)

• Product Name: N-Methyl-N-nitrosourethane
• CAS No: 615-53-2
• MF: C₄H₈N₂O₃
• MW: 132.117920875549
• MDL: MFCD00013888
• CID: 505811
• PubChem ID: 87573624
• Update Time: 2025-05-24

N-Methyl-N-nitrosourethane Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-methyl-N-nitroso-, ethyl ester
• N-Methyl-N-nitrosourethane
• ethyl N-methyl-N-nitrosocarbamate
• N-Methyl-N-nitrosour
• N-NITROSO-N-METHYLURETHANE
• Ethyl N-methylnitrosocarbamate
• methyl-nitroso-carbamic acid ethyl ester
• Methyl-nitroso-carbamidsaeure-aethylester
• Methylnitrosourethane
• Methyl-N-nitrosourethane
• MNUN
• Nitrosomethylurethane
• NMUT
• N-Nitro-N-methylurethan
• N-nitroso-N-methylcarbamate
• N-Nitroso-N-methyl-urethan
• N-Ethoxycarbonyl-N-methylnitrosamine
• N -Methyl-N -nitrosourethane
• LS-12997
• RCRA waste number U178
• Q26840976
• NSC-2860
• N-METHYL-N-NITROSOURETHANE [IARC]
• BRN 1763954
• 741GDM4803
• WLN: ONN1&VO2
• HSDB 5113
• Carbamic acid, methylnitroso-, ethyl ester
• ethyl methyl(nitroso)carbamate
• SCHEMBL102165
• Methylnitrosocarbamic acid, ethyl ester
• DTXSID4021472
• F16700
• Tox21_302872
• N-NITROSO-N-METHYLURETHANE [HSDB]
• N-Methyl-N-nitroso-urethane
• EINECS 210-432-3
• NSC 2860
• N-Nitrosomethylurethane
• Methylnitrosourethan
• N0265
• NS00022504
• Nitrosomethylurethan
• C19301
• NM-Urethan
• RCRA waste no. U178
• DTXCID801472
• CHEBI:82373
• CCRIS 471
• Ethylester kyseliny N-methyl-N-nitrosokarbaminove
• Methylnitrosourethan [German]
• Nitrosomethylurethan [German]
• AKOS015850671
• NCGC00256477-01
• 615-53-2
• UNII-741GDM4803
• N-Methyl-N-nitrosoethylcarbamate
• CAS-615-53-2
• Ethylester kyseliny N-methyl-N-nitrosokarbaminove [Czech]
• Carbamic acid, methylnitroso-allyl ester
• AI3-19393
• Methylnitrosocarbamic Acid Ethyl Ester; Ethyl N-Methylnitrosocarbamate; Methylnitrosourethane; Nitrosomethylurethane; NMU; NSC 2860
• Ethyl methylnitrosocarbamate
• N-Methyl-N-nitrosocarbamic acid, ethyl ester
• Nm-urethane
• ethyl N-methyl-N-nitroso-carbamate
• Ethyl 1-methyl-2-oxohydrazinecarboxylate #
• N-methyl-N-nitrosocarbamic acid ethyl ester
• CHEMBL3188414
• DB-053929
• Ethyl ester of methylnitroso-carbamic acid
• n-nitroso-n-methylurethan
• NSC2860
• Carbamic acid, N-methyl-N-nitroso-, ethyl ester

• MDL： MFCD00013888
• Inchi： 1S/C4H8N2O3/c1-3-9-4(7)6(2)5-8/h3H2,1-2H3
• InChI Key： CAUBWLYZCDDYEF-UHFFFAOYSA-N
• SMILES： O(C(N(C)N=O)=O)CC

Computed Properties

• Exact Mass: 132.05300
• Monoisotopic Mass: 132.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.2
• Topological Polar Surface Area: 59A^2

Experimental Properties

• Color/Form: Not available
• Density: 1,14 g/cm3
• Melting Point: <-20
• Boiling Point: 66°C/13mmHg(lit.)
• Flash Point: 38.6°C
• Refractive Index: 1.4360 to 1.4400
• PSA: 58.97000
• LogP: 0.75610
• Solubility: Not available

N-Methyl-N-nitrosourethane Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H301-H315-H319-H335-H341-H351
• Warning Statement： P201-P202-P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P332+P313+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P308+P313-P403+P233-P405-P501
• Hazardous Material transportation number：2810
• WGK Germany：3
• Hazard Category Code： 5-36/37/38-40
• Safety Instruction： S23; S35; S45; S53
• RTECS：FC6300000
• HazardClass：1.1A
• PackingGroup：III
• Storage Condition：0-10°C
• Risk Phrases：5-36/37/38-40
• Safety Term：23-35-45-53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic N-nitroso compounds
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic nitroso compounds Organic N-nitroso compounds
• Other Chemical Reagents

Additional information on N-Methyl-N-nitrosourethane

Comprehensive Overview of N-Methyl-N-nitrosourethane (CAS No. 615-53-2): Properties, Applications, and Research Insights

N-Methyl-N-nitrosourethane (CAS No. 615-53-2), also known as methylnitrosourethane, is a specialized organic compound with significant relevance in chemical research and industrial applications. This compound belongs to the class of nitrosoureas, which are widely studied for their unique chemical properties and potential uses. The molecular formula of N-Methyl-N-nitrosourethane is C₄H₈N₂O₃, and it is characterized by its nitroso functional group, which imparts distinct reactivity. Researchers and industry professionals often explore this compound for its role in synthetic chemistry and material science.

The synthesis of N-Methyl-N-nitrosourethane typically involves the reaction of methylurethane with nitrosating agents, yielding a product with high purity under controlled conditions. Its molecular structure features a nitrosamine moiety, which has garnered attention in studies related to chemical stability and degradation pathways. Recent advancements in analytical techniques, such as HPLC and mass spectrometry, have enabled precise characterization of this compound, addressing common queries like "how to analyze N-Methyl-N-nitrosourethane" or "what are the spectroscopic properties of CAS 615-53-2."

In the context of green chemistry, N-Methyl-N-nitrosourethane has been examined for its environmental impact, particularly regarding biodegradability and eco-friendly alternatives. This aligns with growing user searches for "sustainable chemical synthesis" and "non-toxic nitrosourea derivatives." Researchers emphasize the importance of handling such compounds with care, focusing on laboratory safety protocols and waste management practices to minimize ecological footprints.

The applications of N-Methyl-N-nitrosourethane extend to pharmaceutical intermediates and agrochemical research, where its reactivity is leveraged for constructing complex molecular frameworks. For instance, it serves as a precursor in the development of heterocyclic compounds, a topic frequently searched by chemists exploring "nitrosourea-based drug discovery." Additionally, its role in polymer chemistry has been investigated, particularly in modifying material properties for industrial use.

Recent publications highlight the compound's potential in catalysis and organic transformations, addressing trending questions like "how does N-Methyl-N-nitrosourethane participate in cross-coupling reactions?" Such studies underscore its versatility in modern synthetic methodologies. Furthermore, computational chemistry tools, including DFT calculations, have been employed to predict its reaction mechanisms, catering to audiences interested in "in silico chemical modeling."

From a regulatory perspective, N-Methyl-N-nitrosourethane is subject to standard chemical compliance guidelines, ensuring its safe production and distribution. Users often search for "CAS 615-53-2 safety data sheets" or "handling precautions for nitrosoureas," reflecting the demand for transparent information. Manufacturers and suppliers are increasingly adopting digital documentation systems to streamline access to such data, aligning with the Industry 4.0 trend.

In summary, N-Methyl-N-nitrosourethane (CAS No. 615-53-2) represents a compound of enduring scientific interest, bridging fundamental research and practical applications. Its study continues to evolve, driven by advancements in analytical chemistry, sustainable practices, and interdisciplinary collaborations. For researchers and professionals, staying updated on its latest developments is essential, particularly in addressing FAQs like "what are the emerging uses of N-Methyl-N-nitrosourethane?" and "how to optimize its synthesis."